BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxycyclohexan-1-ol: Technical Safety &
Hazard Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 2-Methoxycyclohexan-1-ol
CAS No.: 2979-24-0
Cat. No.: B1594287
- 7

CAS No: 2979-24-0 (trans/mixture) | Formula: C7H1402 | Mol.[1][2][3][4] Weight: 130.18 g/mol
[11[3][5]

Executive Technical Summary

2-Methoxycyclohexan-1-ol is a cyclic glycol ether derivative extensively used as a specialized
solvent and intermediate in organic synthesis. Unlike its linear analogs (e.g., 2-
methoxyethanol), its cyclic structure imparts unique physicochemical properties but retains
critical hazard characteristics inherent to ethers and secondary alcohols.

Critical Safety Directive: This compound possesses a dual-hazard profile:
o Immediate: Flammability and severe irritation (Skin/Eye/Respiratory).

o Latent: As a secondary alcohol with an ether linkage, it is a Class B Peroxide Former. It can
form explosive hydroperoxides upon concentration (e.g., distillation or evaporation).[6][7][8]

Physicochemical Hazard Profile

The safety management of 2-methoxycyclohexan-1-ol requires strict control over volatility
and oxidative instability.
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Property Value / Condition Safety Implication

Flammable/Combustible.

Vapors can form explosive

Flash Point ~58-79°C (Closed Cup) ] o
mixtures >58°C. Grounding is
mandatory.

High boiler; concentration

Boiling Point 165-185°C steps (distillation) increase
peroxide explosion risk.

] ] Vapors accumulate in low-lying

Vapor Density >1 (vs Air) )
areas (sumps, drains).

o ) Susceptible to radical

Reactivity Ether moiety o o
autoxidation (Peroxidation).

- ] o Lipophilic nature facilitates

Solubility Organic solvents, limited water

dermal absorption.

Peroxide Formation Mechanism

The carbon adjacent to the ether oxygen (C2 position) and the secondary alcohol position are
susceptible to radical abstraction by atmospheric oxygen. This forms hydroperoxides which,
upon concentration, can detonate.[8]

Status:Group B Peroxide Former (Hazard on Concentration).[8][9]

e Protocol: Test for peroxides before any distillation or evaporation step.[9]

Toxicological Assessment & Metabolic
Pathways[10][11]
Acute Toxicity

 Inhalation: Vapors are irritating to the upper respiratory tract (STOT SE 3). High
concentrations may induce CNS depression (dizziness, drowsiness).[10]
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» Skin/Eye: Causes skin irritation (Category 2) and serious eye irritation (Category 2A). The
lipophilic ether structure allows for potential dermal absorption.

e Oral: Harmful if swallowed (Category 4).[11][12]

Metabolic Activation & Reprotoxicity Risks

While specific chronic data for the cyclic analog is less abundant than for linear glycol ethers
(e.g., 2-methoxyethanol, a known teratogen), the structural homology necessitates a
Precautionary Principle approach.

Linear vs. Cyclic Metabolism:

e Linear (2-Methoxyethanol): Oxidized by Alcohol Dehydrogenase (ADH) to Methoxyacetic
Acid (MAA) - High Reprotoxicity.

e Cyclic (2-Methoxycyclohexanol):[3] Oxidized to 2-Methoxycyclohexanone or O-demethylated
to 1,2-Cyclohexanediol.

o Risk:[5][8][10][13][14][15][16] While steric hindrance may reduce the rate of acid
metabolite formation compared to linear ethers, the ketone metabolite may still possess
neurotoxic properties.

Diagram 1: Metabolic & Reactivity Pathways

This diagram illustrates the divergence between potential metabolic activation and the abiotic
peroxidation risk.

Synthesis Hazards: The Epoxide Route

Researchers often synthesize this compound via the ring-opening of Cyclohexene Oxide with
methanol. This introduces specific high-risk precursors.[17]

e Precursor: Cyclohexene Oxide (CAS 286-20-4).
o Hazard: Highly toxic, flammable, and a sensitizer.

e Reaction Risk: Exothermic ring opening. If catalyzed by strong acid, runaways are possible.
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o Control: Add acid catalyst slowly to the epoxide/alcohol mixture at controlled temperatures

(<50°C).

Comprehensive Safety Protocols

Engineering Controls

» Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80—100 fpm.

 Static Control: Ground/bond all transfer vessels. Use spark-proof tools.

o Storage: Store under inert atmosphere (Nitrogen/Argon) in amber glass to inhibit

peroxidation.

Personal Protective Equipment (PPE) Matrix

Protection Zone Recommendation

Rationale

NIOSH-approved organic
Respiratory vapor cartridge (if outside
hood).

High vapor density; prevents

CNS depression.

Butyl Rubber or Viton

Ethers degrade Nitrile/Latex

Hand rapidly. Do not use standard
(0.3mm+). o ) ]
nitrile gloves for immersion.
] Prevents severe

Eye Chemical Splash Goggles. o

irritation/corneal damage.

] Flammability hazard (Class

Body Flame-resistant lab coat.

3/Combustible).[5][18]

Emergency Response Workflow

 Inhalation: Remove to fresh air immediately.[13][18] If breathing is labored, administer

oxygen (trained personnel only).

o Skin Contact: Wash with non-abrasive soap for 15 minutes. Monitor for dermatitis.
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e Spill:
o Evacuate and eliminate ignition sources.[12][16][18]
o Absorb with vermiculite or sand (non-combustible).
o Do NOT use paper towels (increases surface area for flammability).

Peroxide Management Workflow

As a Group B peroxide former, a rigorous testing cycle is non-negotiable.

Diagram 2: Peroxide Safety Logic

This workflow defines the decision logic for handling aged containers.
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Peroxide Concentration?

10-100 ppm [»100 ppm

10-100 ppm:
Treat (Ferrous Sulfate)
or Dispose

Container Received

Label: Date Received
& Date Opened

l

Store: Amber Bottle,
Inert Gas, Cool, Dark

l

Pre-Use Check:
Is container >6 months old?

Quantofix® / Kl Test

0 (<6 mo)

> 100 ppm or Crystals:

DO NOT OPEN. = W et

Safe to Use

Contact Bomb Squad.

Figure 2: Decision logic for managing Peroxide Forming Chemicals (Class B).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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